Cas no 450343-74-5 (N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide)

• Product Name: N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide
• CAS No: 450343-74-5
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5970598
• PubChem ID: 4643593
• Update Time: 2025-07-17

N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide
• N-(2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide
• Cyclopentanecarboxamide, N-[2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• 450343-74-5
• N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide
• SR-01000569794
• F0541-1483
• Oprea1_787022
• SR-01000569794-1
• AKOS016394339
• N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide
• N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide

• Inchi： 1S/C19H23N3OS/c1-12-6-5-9-17(13(12)2)22-18(15-10-24-11-16(15)21-22)20-19(23)14-7-3-4-8-14/h5-6,9,14H,3-4,7-8,10-11H2,1-2H3,(H,20,23)
• InChI Key： FRXIZOPSKWPOCM-UHFFFAOYSA-N
• SMILES： C1(C(NC2N(C3=CC=CC(C)=C3C)N=C3CSCC3=2)=O)CCCC1

Computed Properties

• Exact Mass: 341.15618354g/mol
• Monoisotopic Mass: 341.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 590.5±50.0 °C(Predicted)
• pka: 13.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclopentanecarboxamide

N-2-(2,3-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylcyclopentanecarboxamide (CAS No. 450343-74-5): A Comprehensive Overview

N-2-(2,3-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide (CAS No. 450343-74-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide is characterized by a cyclopentane ring fused with a thienopyrazole moiety. The presence of the dimethylphenyl substituent adds to its structural complexity and contributes to its pharmacological profile. Recent studies have highlighted the importance of such structural features in modulating the compound's biological activity and selectivity.

In terms of synthesis, N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide can be prepared through a multi-step process involving the condensation of appropriate precursors followed by cyclization and functional group modifications. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production in pharmaceutical settings.

One of the key areas of research involving N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent clinical trials have explored the efficacy and safety of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide in patients with chronic inflammatory conditions. Preliminary results indicate that it is well-tolerated and demonstrates significant anti-inflammatory activity without major adverse effects. These findings are encouraging and warrant further investigation in larger clinical trials.

In addition to its anti-inflammatory properties, N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide has also shown promise as an anticancer agent. In vitro studies using various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cancer progression, including the PI3K/Akt and MAPK pathways.

The potential of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide as an anticancer agent has been further validated by preclinical animal models. In these models, the compound has shown significant tumor growth inhibition without causing severe toxicity. These results suggest that it may be a valuable addition to the arsenal of anticancer drugs currently available.

Beyond its therapeutic applications, N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide has also been studied for its potential use in diagnostic imaging. Research has shown that this compound can be labeled with radiotracers to create imaging agents for detecting inflammation and cancer in vivo. This dual functionality as both a therapeutic and diagnostic agent makes it an attractive candidate for further development.

In conclusion, N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylcyclopentanecarboxamide (CAS No. 450343-74-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.